5-Fluoro-1'-methylspiro[indoline-3,4'-piperidine] dihydrochloride

• Molecular Formula: C13H19Cl2FN2
• Molecular Weight: 293.20 g/mol
• IUPAC Name: 5-fluoro-1'-methylspiro[1,2-dihydroindole-3,4'-piperidine];dihydrochloride
• InChI: InChI=1S/C13H17FN2.2ClH/c1-16-6-4-13(5-7-16)9-15-12-3-2-10(14)8-11(12)13;;/h2-3,8,15H,4-7,9H2,1H3;2*1H
• InChI Key: KMTNNKCTKHNSBP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CNC3=C2C=C(C=C3)F.Cl.Cl

Description

5-Fluoro-1’-methylspiro[indoline-3,4’-piperidine] dihydrochloride is a synthetic compound that belongs to the class of spirocyclic indoline derivatives. These compounds are known for their significant biological activities and have been extensively studied for their potential therapeutic applications, particularly in the field of oncology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-1’-methylspiro[indoline-3,4’-piperidine] dihydrochloride typically involves the reaction of 1’-methylspiro[indoline-3,4’-piperidine] with fluorinating agents under controlled conditions. One common method includes the use of benzenesulfonyl chloride with different substituents under alkaline conditions . The reaction is carried out at ambient temperature, followed by heating to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-1’-methylspiro[indoline-3,4’-piperidine] dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while substitution reactions may result in various substituted derivatives .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its biological activities, including antiproliferative effects against cancer cell lines.

Medicine: Potential therapeutic agent for the treatment of cancer and other diseases.

Industry: Utilized in the development of new pharmaceuticals and chemical products.

Mechanism of Action

The mechanism of action of 5-Fluoro-1’-methylspiro[indoline-3,4’-piperidine] dihydrochloride involves its interaction with specific molecular targets and pathways. The compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It interacts with key proteins involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and epidermal growth factor receptor (EGFR) .

Comparison with Similar Compounds

Similar Compounds

• 1’-methylspiro[indoline-3,4’-piperidine]
• 5-Fluoro-1’-methylspiro[indoline-3,4’-piperidin]-2-one

Uniqueness

5-Fluoro-1’-methylspiro[indoline-3,4’-piperidine] dihydrochloride is unique due to the presence of the fluorine atom, which enhances its biological activity and stability. This fluorinated derivative exhibits improved antiproliferative effects compared to its non-fluorinated counterparts .